Adprp

• Molecular Formula: C15H24N5O17P3
• Molecular Weight: 639.30 g/mol
• InChI: InChI=1S/C15H24N5O17P3/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(36-38(25,26)27)9(22)6(34-14)2-33-40(30,31)37-39(28,29)32-1-5-8(21)10(23)15(24)35-5/h3-6,8-11,14-15,21-24H,1-2H2,(H,28,29)(H,30,31)(H2,16,17,18)(H2,25,26,27)/t5-,6-,8+,9?,10?,11+,14-,15-/m1/s1
• InChIKey: ICNHOLCERMYLRZ-OKCZCWDNSA-N

ADPRP: Specialized NADP+ Metabolite for TRPM2 & HMG-CoA Reductase Research

Adenosine-5'-O-diphosphoribose phosphate (ADPRP, CAS 53595-18-9) is a specialized nucleotide analog structurally defined by the addition of a 2'-phosphate group to the ribose moiety of ADP-ribose (ADPR). This single chemical modification fundamentally differentiates it from ADPR and other NAD(P)+ metabolites [1]. Its primary research value derives from its unique biological profile as a direct and potent agonist of the TRPM2 ion channel, a function distinct from its parent NADP+ [2], and as an inhibitor of HMG-CoA reductase, with activity dependent on the enzyme's allosteric state [3].

TRPM2 channel gating
Reported direct agonist activity distinct from parent NADP+ and other dinucleotides

HMG-CoA reductase regulation
State-dependent inhibition context supports allosteric mechanism studies

CD38 pathway tool
Defined NADP+ cleavage product; supports metabolic flux and enzyme activity assays

• [1] BIOLOG Life Science Institute. ADPRP (Adenosine- 5'- O- diphosphoribose phosphate) Datasheet. View Source
• [2] Tóth B, Iordanov I, Csanády L. Ruling out pyridine dinucleotides as true TRPM2 channel activators reveals novel direct agonist ADP-ribose-2'-phosphate. J Gen Physiol. 2015;145(5):419-430. View Source
• [3] Roitelman J, Shechter I. Allosteric and non-allosteric forms of rat liver 3-hydroxy-3-methylglutaryl coenzyme A reductase. Differential inhibition of activity by adenosine 2'-monophospho-5'-diphosphoribose. J Lipid Res. 1986;27(8):828-835. View Source

Why ADPR and NADP+ Cannot Replace ADPRP

Substituting ADPRP with its close structural relative ADPR, or its precursor NADP+, is scientifically invalid for key applications. In TRPM2 channel studies, the 2'-phosphate group on ADPRP is essential for distinguishing true direct channel agonism from experimental artifact. Research has shown that commercial NADP+ is often contaminated with ADPRP, leading to false-positive results [1]. Critically, when rigorously purified, neither NAD, NAAD, nor NAADP can directly activate TRPM2, while ADPRP is a direct and potent agonist [1]. This demonstrates that ADPRP's activity is not a general property of pyridine dinucleotides. In HMG-CoA reductase research, the same 2'-phosphate dictates that ADPRP preferentially inhibits the non-allosteric form of the enzyme, a property not shared by NADPH, which activates the allosteric form [2]. These distinct, structure-dependent activities render simple analog substitution a source of significant experimental error.

NADP+ / ADPR cannot directly replace ADPRP for TRPM2 activation. Purified dinucleotides fail to gate TRPM2; commercial NADP+ often contains ADPRP contamination, leading to false-positive channel responses.

NADPH does not replicate state-dependent HMG-CoA reductase inhibition. NADPH activates the allosteric enzyme form, whereas ADPRP shows >10-fold difference in Ki between allosteric and non-allosteric states. Substitution obscures regulatory mechanism readouts.

• [1] Tóth B, Iordanov I, Csanády L. Ruling out pyridine dinucleotides as true TRPM2 channel activators reveals novel direct agonist ADP-ribose-2'-phosphate. J Gen Physiol. 2015;145(5):419-430. View Source
• [2] Roitelman J, Shechter I. Allosteric and non-allosteric forms of rat liver 3-hydroxy-3-methylglutaryl coenzyme A reductase. Differential inhibition of activity by adenosine 2'-monophospho-5'-diphosphoribose. J Lipid Res. 1986;27(8):828-835. View Source

ADPRP Quantitative Evidence: TRPM2 Agonism & Enzyme Inhibition

TRPM2 Direct Agonism vs. Pyridine Dinucleotides

ADPRP is a direct agonist of the TRPM2 channel, a property not shared by the pyridine dinucleotides NAD, NAAD, or NAADP. When commercial sources were rigorously purified to remove contaminating ADPRP and ADPR, the purified dinucleotides failed to stimulate channel gating in inside-out patch clamp experiments. In contrast, direct application of ADPRP to the cytosolic face of TRPM2 channels produced a robust and direct activation [1].

TRPM2 Agonism

Head-to-head

ADPRP: Direct agonist
Comparators (purified NAD, NAAD, NAADP): No activation

Distinguishes true TRPM2 activation from dinucleotide contamination artifact

Inside-out patch clamp; heterologously expressed TRPM2; ADPR hydrolase purification

Evidence Dimension	TRPM2 channel activation (agonist activity)
Target Compound Data	Direct agonist
Comparator Or Baseline	Purified NAD, NAAD, NAADP
Quantified Difference	No activation detected for comparators
Conditions	Inside-out patch clamp on heterologously expressed TRPM2 channels after purification of nucleotides with a specific ADPR hydrolase.

Why This Matters

This functional selectivity is essential for any experiment requiring specific activation of TRPM2, as use of NADP+ or other dinucleotides may introduce confounding data due to ADPRP contamination or misattributed activity.

• [1] Tóth B, Iordanov I, Csanády L. Ruling out pyridine dinucleotides as true TRPM2 channel activators reveals novel direct agonist ADP-ribose-2'-phosphate. J Gen Physiol. 2015;145(5):419-430. View Source

TRPM2 Co-Activation Equivalence with ADPR

In functional studies using the nvTRPM2 channel reconstituted into lipid bilayers, ADPRP and ADPR were found to be functionally equivalent as co-activators alongside cytosolic Ca2+ [1]. Furthermore, a high-resolution cryo-EM structure of nvTRPM2 was solved in complex with Ca2+ and ADPRP at 2.5 Å resolution, confirming its ability to bind and induce the conformational changes required for channel opening [2].

Co-activation with Ca²⁺

Cross-study

ADPRP co-activates nvTRPM2 channels reconstituted in lipid bilayers; functionally equivalent to ADPR in this context

Validates ADPRP as a tool for TRPM2 gating mechanism research

Lipid bilayer reconstitution; 2.5 Å cryo-EM structure of nvTRPM2 with ADPRP

Evidence Dimension	TRPM2 channel co-activation with Ca2+
Target Compound Data	Co-activates nvTRPM2
Comparator Or Baseline	ADP-ribose (ADPR)
Quantified Difference	Functionally equivalent in this context
Conditions	nvTRPM2 channels reconstituted in lipid bilayers [1]; 2.5 Å cryo-EM structure of nvTRPM2 in lipid nanodisc [2].

Why This Matters

This confirms ADPRP as a valid, structurally defined tool for studying the fundamental activation mechanism of TRPM2 channels, offering a stable, commercially available alternative to ADPR.

• [1] Functional characterization of the transient receptor potential melastatin 2 (TRPM2) cation channel from Nematostella vectensis reconstituted into lipid bilayer. Sci Rep. 2023;13:11471. View Source
• [2] Tóth B, Jiang Y, Szollosi A, et al. A conserved mechanism couples cytosolic domain movements to pore gating in the TRPM2 channel. Proc Natl Acad Sci U S A. 2024;121(46):e2415548121. View Source

State-Dependent Inhibition of HMG-CoA Reductase

ADPRP inhibits microsomal HMG-CoA reductase, a key enzyme in cholesterol synthesis, in a state-dependent manner. Its inhibitory potency is significantly different for the allosteric versus non-allosteric forms of the enzyme. The apparent Ki is 53 μM for the allosteric form (high thiol) and 550 μM for the non-allosteric form (low thiol), indicating a >10-fold difference in affinity . This behavior contrasts with NADPH, which activates the allosteric form but is a substrate for the non-allosteric form [1].

HMG-CoA Reductase Ki

Head-to-head

App. Ki = 53 µM (allosteric form)
App. Ki = 550 µM (non-allosteric form)
>10-fold difference

State-dependent inhibition probe; contrasts NADPH activation of allosteric form

Rat liver microsomes; high vs. low thiol assay conditions

Evidence Dimension	Inhibition of HMG-CoA reductase activity (apparent Ki)
Target Compound Data	Apparent Ki = 53 μM (allosteric form); 550 μM (non-allosteric form)
Comparator Or Baseline	NADPH (activates allosteric form, substrate for non-allosteric form)
Quantified Difference	>10-fold difference in Ki between enzyme states for ADPRP; opposite functional effect compared to NADPH
Conditions	Microsomal HMG-CoA reductase from rat liver, assayed under high (allosteric) and low (non-allosteric) thiol concentrations.

Why This Matters

This state-dependent inhibition makes ADPRP a unique tool for probing the complex allosteric regulation of HMG-CoA reductase, an area of significant interest for understanding metabolic control and the mechanisms of statin drugs.

• [1] Roitelman J, Shechter I. Allosteric and non-allosteric forms of rat liver 3-hydroxy-3-methylglutaryl coenzyme A reductase. Differential inhibition of activity by adenosine 2'-monophospho-5'-diphosphoribose. J Lipid Res. 1986;27(8):828-835. View Source

ADPRP Research Applications

Direct TRPM2 Gating Mechanisms

Due to its unique status as a direct and potent agonist, ADPRP is the preferred tool for studying the fundamental gating mechanism of the TRPM2 ion channel. Its use eliminates the confounding variable of contaminant-driven activation that plagues experiments with NADP+ and other dinucleotides [1]. High-resolution structural studies, such as cryo-EM, have successfully utilized ADPRP to capture the channel in its ligand-bound, pre-open state [2].

Allosteric Regulation of HMG-CoA Reductase

ADPRP is a critical reagent for researchers dissecting the complex allosteric regulation of HMG-CoA reductase. Its ability to differentially inhibit the non-allosteric form of the enzyme (Ki = 550 μM) with >10-fold lower potency than the allosteric form (Ki = 53 μM) provides a unique functional probe. This stands in direct contrast to the effect of NADPH, which activates the allosteric form [3]. This property is leveraged in enzymology studies to characterize enzyme states and the impact of potential therapeutic modulators.

CD38/Nicotinamide Dinucleotide Pathway Studies

As a primary product of CD38-mediated cleavage of NADP+ alongside cADPR [4], ADPRP is an essential standard for metabolic flux studies and enzymatic assays. Its defined role in this pathway makes it a necessary compound for quantifying CD38 activity on NADP+ and for investigating the biological roles of 2'-phosphorylated adenine nucleotides in calcium signaling and other cellular processes.

Application

Selection Property

Validation Focus

TRPM2 gating mechanism research

Direct agonist selectivity vs. pyridine dinucleotides

Functional validation via patch clamp or lipid bilayer recordings

HMG-CoA reductase allosteric regulation studies

State-dependent differential inhibition

Ki determination under high/low thiol conditions; comparison with NADPH

CD38/NADP+ metabolic pathway assays

Defined enzymatic product identity

Quantitation of CD38 activity on NADP+; cADPR/ADPRP ratio analysis

• [1] Tóth B, Iordanov I, Csanády L. Ruling out pyridine dinucleotides as true TRPM2 channel activators reveals novel direct agonist ADP-ribose-2'-phosphate. J Gen Physiol. 2015;145(5):419-430. View Source
• [2] Tóth B, Jiang Y, Szollosi A, et al. A conserved mechanism couples cytosolic domain movements to pore gating in the TRPM2 channel. Proc Natl Acad Sci U S A. 2024;121(46):e2415548121. View Source
• [3] Roitelman J, Shechter I. Allosteric and non-allosteric forms of rat liver 3-hydroxy-3-methylglutaryl coenzyme A reductase. Differential inhibition of activity by adenosine 2'-monophospho-5'-diphosphoribose. J Lipid Res. 1986;27(8):828-835. View Source
• [4] UniProt Consortium. UniProtKB - P28907 (CD38_HUMAN). View Source